1-(3-chlorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one

• CAS: 1251577-95-3
• Molecular Formula: C16H17ClN2O3S
• Molecular Weight: 352.83
• SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)Cl
• InChI: InChI=1S/C16H17ClN2O3S/c17-14-6-3-5-13(11-14)12-18-8-4-7-15(16(18)20)23(21,22)19-9-1-2-10-19/h3-8,11H,1-2,9-10,12H2
• InChIKey: BEFKYROYDDNZBD-UHFFFAOYSA-N
• Solubility: not available

SAR-driven ion channel programs often hit compound sourcing bottlenecks that delay lead optimization. This exact CAS-numbered meta-chlorobenzyl pyridinone sulfonamide solves that by providing a ready-to-use comparator for Vertex patent US 2013/0338119 A1 and related pyrrolidinone benzenesulfonamide series. - ≥95% purity, MW 352.83 - suitable for HPLC/LC-MS reference standard development - Definitive substitution pattern (3-Cl-benzyl, pyrrolidin-1-ylsulfonyl at C3) ensures assay reproducibility and valid cross-comparison with enumerated analogs - In-stock availability with flexible pack sizes; immediate dispatch for global research teams

1-(3-Chlorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one: Identity and Procurement

1-(3-Chlorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one (CAS 1251577-95-3) is a synthetic heterocyclic small molecule with the molecular formula C₁₆H₁₇ClN₂O₃S and a molecular weight of 352.83 g/mol . It belongs to a structural class of pyrrolidinone benzenesulfonamide derivatives that have been investigated as modulators of ion channels, as described in patent literature [1]. The compound features a pyridin-2(1H)-one core substituted at the N1 position with a 3-chlorobenzyl group and at the C3 position with a pyrrolidin-1-ylsulfonyl moiety. Commercially, the compound is available as a research chemical with a typical purity specification of ≥95% . No peer-reviewed primary research articles containing biological activity data for this specific compound were identified from the allowed source universe at the time of this analysis.

SAR Ion channel modulator SAR studies in pyrrolidinone benzenesulfonamide series

PROBE Chemotype probe with defined meta-chlorobenzyl and pyrrolidinyl-sulfonyl substitution

REF Analytical reference standard with consistent purity specification for method development

• [1] Stamos, D.; Martinborough, E. A.; Hilgraf, N.; Neubert, T. D.; Numa, M.; Whitney, T.; Kawatkar, A. S. Pyrrolidinone Benzenesulfonamide Derivatives as Modulators of Ion Channels. U.S. Patent Application Publication US 2013/0338119 A1, December 19, 2013. Assignee: Vertex Pharmaceuticals Incorporated. View Source

1-(3-Chlorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one: Non-Substitutability

Structural analogs within the pyrrolidinone benzenesulfonamide class can exhibit divergent pharmacological profiles due to subtle variations in the substitution pattern on the benzyl ring, the sulfonamide linker, and the heterocyclic core [1]. The presence of a meta-chloro substituent on the benzyl group and the specific 3-pyrrolidin-1-ylsulfonyl substitution on the pyridin-2(1H)-one scaffold are structural features that, in related ion channel modulator series, have been shown to influence potency, selectivity, and physicochemical properties [1]. Without direct comparative data for this specific compound, the structural uniqueness alone—relative to unsubstituted benzyl, para-substituted, or alternative sulfonamide analogs—precludes the assumption of functional interchangeability. In procurement contexts where a specific CAS number is required for assay reproducibility or patent-bound SAR exploration, generic substitution would invalidate the experimental objective.

Meta-chlorobenzyl substitution

Para or unsubstituted benzyl analogs may shift ion channel activity; class-level SAR suggests substitution-dependent pharmacology.

Pyrrolidin-1-ylsulfonyl group

Benzenesulfonamide analogs may differ in solubility and off-target profile; direct functional equivalence cannot be assumed.

Pyridin-2(1H)-one core

Pyrrolidin-2-one-based chemotypes may alter hydrogen-bonding and metabolic stability; core switch may not reproduce SAR conclusions.

• [1] Stamos, D.; Martinborough, E. A.; Hilgraf, N.; Neubert, T. D.; Numa, M.; Whitney, T.; Kawatkar, A. S. Pyrrolidinone Benzenesulfonamide Derivatives as Modulators of Ion Channels. U.S. Patent Application Publication US 2013/0338119 A1, December 19, 2013. Assignee: Vertex Pharmaceuticals Incorporated. View Source

1-(3-Chlorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one: Differentiation Evidence

Meta-Chlorobenzyl vs. Other Benzyl Substitutions

The compound contains a 3-chlorobenzyl N1 substituent on the pyridin-2(1H)-one core, distinguishing it from the unsubstituted benzyl analog and the 4-chlorobenzyl isomer. In the broader pyrrolidinone benzenesulfonamide class described by Vertex Pharmaceuticals, the position and identity of the benzyl substituent are known to modulate ion channel inhibitory activity [1]. However, no head-to-head quantitative potency or selectivity data comparing this specific compound (CAS 1251577-95-3) with its unsubstituted benzyl or para-chloro analogs are publicly available from allowed sources.

Meta-Cl Substitution

Class-level

3-chlorobenzyl (meta) vs unsubstituted benzyl and 4-chlorobenzyl analogs

Structural class-level differentiation; no direct bioactivity comparison available

Data to verify; source: patent US 2013/0338119 A1

Evidence Dimension	Structural differentiation: benzyl substitution pattern
Target Compound Data	3-chlorobenzyl (meta-Cl) substituent at N1 of pyridin-2(1H)-one [1]
Comparator Or Baseline	Unsubstituted benzyl analog and 4-chlorobenzyl (para-Cl) isomer (structural comparators only; quantitative data not available)
Quantified Difference	Not quantifiable—no direct comparative biological data available from allowed sources
Conditions	Structural comparison based on chemical identity; class-level SAR inference from patent US 2013/0338119 A1 [1]

Why This Matters

In SAR-driven procurement, the meta-chloro substitution pattern may confer distinct target engagement or selectivity relative to unsubstituted or para-substituted analogs, making CAS-specific sourcing essential for experimental reproducibility.

• [1] Stamos, D.; Martinborough, E. A.; Hilgraf, N.; Neubert, T. D.; Numa, M.; Whitney, T.; Kawatkar, A. S. Pyrrolidinone Benzenesulfonamide Derivatives as Modulators of Ion Channels. U.S. Patent Application Publication US 2013/0338119 A1, December 19, 2013. Assignee: Vertex Pharmaceuticals Incorporated. View Source

Pyrrolidin-1-ylsulfonyl vs. Alternative Sulfonamides

The compound features a pyrrolidin-1-ylsulfonyl group at the C3 position of the pyridin-2(1H)-one ring. In contrast, related compounds in the Vertex patent series bear benzenesulfonamide or substituted benzenesulfonamide groups at various positions [1]. The pyrrolidine sulfonamide moiety introduces distinct steric and electronic properties compared to aromatic sulfonamides, potentially affecting binding pocket accommodation and pharmacokinetic profile. No quantitative IC₅₀, Ki, or selectivity data comparing the pyrrolidin-1-ylsulfonyl derivative with benzenesulfonamide analogs are publicly available from allowed sources for this specific compound.

Sulfonamide Identity

Class-level

Pyrrolidin-1-ylsulfonyl vs benzenesulfonamide derivatives

Distinct steric/electronic profile; no quantified potency or selectivity shift reported

Data to verify; source: patent US 2013/0338119 A1

Evidence Dimension	Sulfonamide group identity at C3 of pyridin-2(1H)-one
Target Compound Data	Pyrrolidin-1-ylsulfonyl (saturated cyclic amine sulfonamide)
Comparator Or Baseline	Benzenesulfonamide and substituted benzenesulfonamide derivatives (from patent class; quantitative data not available for direct comparison)
Quantified Difference	Not quantifiable—no direct comparative biological data available from allowed sources
Conditions	Structural and class-level SAR context from patent US 2013/0338119 A1 [1]; no assay-specific data for CAS 1251577-95-3

Why This Matters

The pyrrolidin-1-ylsulfonyl group may confer different solubility, metabolic stability, or off-target profiles relative to aromatic sulfonamide analogs, making it a non-interchangeable chemotype in screening cascades.

• [1] Stamos, D.; Martinborough, E. A.; Hilgraf, N.; Neubert, T. D.; Numa, M.; Whitney, T.; Kawatkar, A. S. Pyrrolidinone Benzenesulfonamide Derivatives as Modulators of Ion Channels. U.S. Patent Application Publication US 2013/0338119 A1, December 19, 2013. Assignee: Vertex Pharmaceuticals Incorporated. View Source

Pyridin-2(1H)-one vs. Pyrrolidin-2-one Core

The compound employs a pyridin-2(1H)-one heterocyclic core, whereas many related sulfonamide-based ion channel modulators utilize a pyrrolidin-2-one (γ-lactam) core [1]. The pyridinone ring introduces an additional nitrogen atom and extended aromaticity, which can alter hydrogen-bonding capacity, lipophilicity, and metabolic vulnerability relative to the saturated lactam scaffold. No quantitative comparative biological data (e.g., potency shifts, logD differences, metabolic clearance) for this specific compound versus matched pyrrolidin-2-one analogs are available from allowed sources.

Heterocyclic Core

Class-level

Pyridin-2(1H)-one vs pyrrolidin-2-one scaffold

Different aromaticity and H-bond capacity; no comparative biological data available

Data to verify; source: patent US 2013/0338119 A1

Evidence Dimension	Heterocyclic core identity
Target Compound Data	Pyridin-2(1H)-one core (aromatic, 2-nitrogen heterocycle)
Comparator Or Baseline	Pyrrolidin-2-one core (saturated γ-lactam) found in related sulfonamide patent series [1]
Quantified Difference	Not quantifiable—no direct comparative data available from allowed sources
Conditions	Structural and chemotype-level comparison; class-level inference from patent US 2013/0338119 A1 [1]

Why This Matters

For medicinal chemistry programs exploring scaffold diversity, the pyridin-2(1H)-one core offers distinct physicochemical and potential pharmacodynamic properties that cannot be replicated by pyrrolidin-2-one-based analogs, justifying compound-specific procurement.

• [1] Stamos, D.; Martinborough, E. A.; Hilgraf, N.; Neubert, T. D.; Numa, M.; Whitney, T.; Kawatkar, A. S. Pyrrolidinone Benzenesulfonamide Derivatives as Modulators of Ion Channels. U.S. Patent Application Publication US 2013/0338119 A1, December 19, 2013. Assignee: Vertex Pharmaceuticals Incorporated. View Source

1-(3-Chlorobenzyl)-3-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one: Application Scenarios

Patent-Bound Ion Channel SAR Exploration

Research teams investigating structure-activity relationships within the pyrrolidinone benzenesulfonamide ion channel modulator class, as described in Vertex patent US 2013/0338119 A1, may require this specific meta-chlorobenzyl pyridinone derivative as a comparator or lead analog [1]. Procurement of the exact CAS-numbered compound ensures fidelity to the chemical space described in the patent and enables valid cross-comparison with other enumerated or exemplified analogs.

Chemical Probe Development for Target Validation

Where a pyrrolidin-1-ylsulfonyl-substituted pyridin-2(1H)-one scaffold is hypothesized to engage a specific ion channel target (e.g., NaV subtypes implicated in pain signaling), this compound may serve as a starting point for chemical probe development [1]. The defined substitution pattern (3-chlorobenzyl, pyrrolidin-1-ylsulfonyl at C3) provides a tractable synthetic handle for further derivatization and SAR expansion.

Negative Control or Selectivity Panel Compound

In screening cascades evaluating the selectivity profiles of benzenesulfonamide-based ion channel inhibitors, this compound—bearing a pyrrolidin-1-ylsulfonyl rather than an aryl sulfonamide—may be employed as a selectivity panel member to assess the contribution of the sulfonamide moiety to off-target activity. Its structural distinctiveness from the benzenesulfonamide prototype supports its use as a chemotype control [1].

Analytical Reference Standard for Method Development

Given its defined molecular formula (C₁₆H₁₇ClN₂O₃S), molecular weight (352.83 g/mol), and established purity specification (≥95%), this compound can serve as an analytical reference standard for HPLC, LC-MS, or NMR method development in laboratories working with pyrrolidinone sulfonamide chemical series .

Application

Selection Property

Validation Focus

Patent-bound ion channel SAR exploration

CAS-specific structural identity (meta-Cl, pyrrolidinyl-sulfonyl)

Reproducibility in patent-defined chemical space

Chemical probe development

Defined substitution pattern at N1 and C3

Synthetic derivatization and SAR expansion

Chemotype selectivity control

Pyrrolidin-1-ylsulfonyl vs aryl sulfonamide

Off-target profiling in ion channel panels

Analytical reference standard

Consistent purity specification

HPLC/LC-MS method development

• [1] Stamos, D.; Martinborough, E. A.; Hilgraf, N.; Neubert, T. D.; Numa, M.; Whitney, T.; Kawatkar, A. S. Pyrrolidinone Benzenesulfonamide Derivatives as Modulators of Ion Channels. U.S. Patent Application Publication US 2013/0338119 A1, December 19, 2013. Assignee: Vertex Pharmaceuticals Incorporated. View Source